![molecular formula C14H14N2O6S B306997 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione](/img/structure/B306997.png)
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione, also known as ETNB-TD, is a thiazolidinedione derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer cell growth. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant enzymes. Finally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase signaling pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione in lab experiments is that it has been shown to exhibit multiple therapeutic properties, making it a versatile compound for research. Additionally, this compound is relatively easy to synthesize, making it readily available for use in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments to fully elucidate its effects.
Future Directions
There are several future directions for research on 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione. One potential avenue of research is to further investigate its anti-inflammatory effects and its potential use in the treatment of inflammatory diseases. Another potential direction is to explore its antioxidant properties and its potential use in the prevention of oxidative stress-related diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of cancer.
Synthesis Methods
The synthesis of 3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione involves the reaction of 2-nitro-4,5-dimethoxybenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid to form the corresponding ethylidenethiazolidine-2,4-dione intermediate. The intermediate is then treated with hydrazine hydrate and acetic acid to yield this compound.
Scientific Research Applications
3-Ethyl-5-{2-nitro-4,5-dimethoxybenzylidene}-1,3-thiazolidine-2,4-dione has been the subject of numerous scientific studies due to its potential therapeutic applications. One study showed that this compound exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study demonstrated that this compound had antioxidant properties by reducing oxidative stress in cells. Additionally, this compound has been shown to have anticancer effects by inducing apoptosis in cancer cells.
properties
Molecular Formula |
C14H14N2O6S |
---|---|
Molecular Weight |
338.34 g/mol |
IUPAC Name |
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-ethyl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C14H14N2O6S/c1-4-15-13(17)12(23-14(15)18)6-8-5-10(21-2)11(22-3)7-9(8)16(19)20/h5-7H,4H2,1-3H3/b12-6- |
InChI Key |
NTYCZHCAOOPFOI-SDQBBNPISA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)/SC1=O |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)SC1=O |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2[N+](=O)[O-])OC)OC)SC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.